Cas no 28821-35-4 (3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol)

• Product Name: 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol
• CAS No: 28821-35-4
• MF: C₃₀H₆₂O₁₆
• MW: 678.803692340851
• CID: 289439
• PubChem ID: 120062
• Update Time: 2025-05-20

3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• PEG16
• C70467
• MFCD29079393
• AKOS040741838
• OH-PEG15-OH
• pentadecaethyleneglycol
• 28821-35-4
• EINECS 249-258-8
• HO-PEG15-OH
• AMY4525
• BP-23110
• SCHEMBL3359595
• NS00001009
• HY-120724
• CS-0078910
• SY272913
• DTXSID10183015
• OWTQQPNDSWCHOV-UHFFFAOYSA-N
• DA-74259
• DTXCID20105506
• PEG 15

• Inchi： 1S/C30H62O16/c31-1-3-33-5-7-35-9-11-37-13-15-39-17-19-41-21-23-43-25-27-45-29-30-46-28-26-44-24-22-42-20-18-40-16-14-38-12-10-36-8-6-34-4-2-32/h31-32H,1-30H2
• InChI Key： OWTQQPNDSWCHOV-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 678.40386
• Monoisotopic Mass: 678.404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 46
• Rotatable Bond Count: 43
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170A^2
• XLogP3: -3.2

Experimental Properties

• Density: 1.116
• Boiling Point: 687.9°Cat760mmHg
• Flash Point: 369.8°C
• Refractive Index: 1.466
• PSA: 169.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol

Introduction to 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol (CAS No. 28821-35-4)

The compound 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol, identified by its CAS number 28821-35-4, is a highly specialized linear oligoether with a unique molecular architecture. This compound belongs to the class of polyethers and is characterized by its extended hydrocarbon chain substituted with oxygen atoms at regular intervals. The presence of these oxygen moieties imparts distinct physicochemical properties that make it of significant interest in various scientific and industrial applications.

At the core of understanding this compound lies its nomenclature. The term Tetradecaoxatetratetracontane refers to a 44-carbon backbone with 14 ether linkages (indicated by "oxa"), while the suffix "-diol" denotes the presence of two hydroxyl groups at the terminal positions of the molecule. This precise arrangement results in a highly flexible and soluble structure that interacts favorably with both hydrophobic and hydrophilic environments. Such characteristics are particularly valuable in fields requiring tailored solubility profiles and surface-active properties.

In recent years, research into polyethers has seen substantial growth due to their utility as surfactants, plasticizers, and intermediates in pharmaceutical formulations. The compound 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol has been explored for its potential in drug delivery systems where controlled release is critical. Its ability to form stable micelles and emulsions makes it an attractive candidate for encapsulating bioactive molecules. Studies have demonstrated its efficacy in enhancing the solubility of poorly water-soluble drugs without compromising their stability or bioavailability.

The structural features of this oligoether also make it relevant in materials science. For instance， researchers have investigated its role as a modifier in polymer matrices to improve thermal stability and mechanical strength. The oxygen-rich backbone can form hydrogen bonds with polymer chains， thereby enhancing intermolecular interactions. This property has been leveraged in developing novel coatings that exhibit improved durability and resistance to environmental degradation.

From an industrial perspective， the compound’s surfactant properties have found applications in personal care products， where it acts as a mild cleanser and emulsifier without causing skin irritation. Its biocompatibility has been further studied for potential use in medical devices， such as catheters or implants， where surface modification is essential to prevent biofilm formation and ensure biocompatibility.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such complex molecules. Molecular dynamics simulations have been employed to analyze the conformational flexibility of 3,6,9,12,15,18,21,24,27,30,33,36,39,42-Tetradecaoxatetratetracontane-1,44-diol， revealing insights into how its structure influences interactions with other molecules. These simulations have guided experimental efforts toward optimizing its properties for specific applications.

The pharmaceutical industry has also shown interest in this compound for its potential role as a chaperone molecule. Chaperones assist in protein folding and transport within cells， and synthetic analogs like this oligoether could mimic natural chaperones to aid in treating protein misfolding disorders. Preliminary studies suggest that it can stabilize certain therapeutic proteins， enhancing their efficacy when administered orally or intravenously.

Environmental scientists are exploring the ecological impact of such long-chain polyethers. While they are generally biodegradable due to the presence of oxygen atoms， their persistence in aquatic environments remains an area of active research. Efforts are underway to develop environmentally benign synthetic routes that minimize waste generation while maintaining high yields.

The versatility of 3,6,9,12,15,18,21,24,27,30,33,36,39,*42-Tetradecaoxatetratetracontane-1,*44-diol extends to nanotechnology， where it serves as a stabilizing agent for nanoparticles used in drug delivery or catalysis. Its ability to form stable dispersions ensures that nanoparticles remain suspended without aggregating， which is crucial for uniform distribution during application.

In conclusion， the compound 3,*6,*9,*12,*15,*18,*21,*24,*27,*30,*33,*36,*39,*42-Tetradecaoxatetratetracontane-1,*44-diol (CAS No.*28821-*35-*4*) represents a fascinating example of how molecular design can yield materials with broad utility across multiple disciplines.* Its unique structure*—a long hydrocarbon chain with alternating oxygen atoms—provides* exceptional flexibility*and tunable properties*that make it invaluable*in pharmaceuticals*, materials science*, personal care*, and nanotechnology.* As research*continues*to uncover new applications*, this oligoether is poised*to play an increasingly important role*in advancing scientific*and industrial progress.*